Cas no 1807272-07-6 (2-Chloro-4-fluoro-5-(trifluoromethylthio)toluene)

• Product Name: 2-Chloro-4-fluoro-5-(trifluoromethylthio)toluene
• CAS No: 1807272-07-6
• MF: C₈H₅ClF₄S
• MW: 244.636914014816
• CID: 5006780
• Update Time: 2025-10-29

2-Chloro-4-fluoro-5-(trifluoromethylthio)toluene Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-fluoro-5-(trifluoromethylthio)toluene

• Inchi： 1S/C8H5ClF4S/c1-4-2-7(14-8(11,12)13)6(10)3-5(4)9/h2-3H,1H3
• InChI Key： VVTGQXKEJMARQU-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1C)SC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 196
• XLogP3: 4.7
• Topological Polar Surface Area: 25.3

Additional information on 2-Chloro-4-fluoro-5-(trifluoromethylthio)toluene

Comprehensive Overview of 2-Chloro-4-fluoro-5-(trifluoromethylthio)toluene (CAS No. 1807272-07-6)

2-Chloro-4-fluoro-5-(trifluoromethylthio)toluene (CAS No. 1807272-07-6) is a specialized organic compound that has garnered significant attention in the fields of agrochemicals, pharmaceuticals, and material science. This compound, characterized by its unique trifluoromethylthio and halogenated structure, is widely utilized as a key intermediate in the synthesis of advanced chemicals. Its molecular formula, C₈H₅ClF₄S, reflects a combination of chloro, fluoro, and trifluoromethylthio functional groups, which contribute to its reactivity and versatility in various applications.

In recent years, the demand for fluorinated compounds like 2-Chloro-4-fluoro-5-(trifluoromethylthio)toluene has surged due to their exceptional stability and efficacy in agrochemical formulations. Farmers and researchers alike are increasingly searching for eco-friendly pesticides and herbicides, and this compound’s ability to enhance crop protection while minimizing environmental impact aligns perfectly with these trends. Additionally, its role in the development of pharmaceutical intermediates has made it a subject of interest for drug discovery programs targeting antimicrobial and anti-inflammatory agents.

The synthesis of 2-Chloro-4-fluoro-5-(trifluoromethylthio)toluene involves precise halogenation and sulfuration steps, ensuring high purity and yield. Laboratories and industrial manufacturers often prioritize scalable production methods to meet the growing market demand. Analytical techniques such as HPLC, GC-MS, and NMR are employed to verify its structural integrity, making it a reliable choice for high-value applications.

From an environmental perspective, the compound’s low bioaccumulation potential and controlled degradation properties have positioned it as a sustainable alternative to traditional agrochemicals. This aligns with global initiatives promoting green chemistry and sustainable agriculture, topics frequently searched by environmentally conscious consumers and professionals. Furthermore, its compatibility with catalytic processes reduces waste generation, reinforcing its appeal in modern chemical manufacturing.

In the realm of material science, 2-Chloro-4-fluoro-5-(trifluoromethylthio)toluene is explored for its potential in creating high-performance polymers and electronic materials. Its electron-withdrawing groups enhance thermal stability and electrical properties, making it suitable for semiconductor and OLED applications. Researchers are actively investigating its derivatives to unlock new functionalities in nanotechnology and advanced coatings.

As the scientific community continues to explore the capabilities of halogenated aromatic compounds, 2-Chloro-4-fluoro-5-(trifluoromethylthio)toluene remains a focal point for innovation. Its multifaceted applications, coupled with its alignment with sustainability goals, ensure its relevance in both current and future chemical advancements. For those seeking detailed technical data or supplier information, this compound’s CAS No. 1807272-07-6 serves as a critical identifier in databases and procurement platforms.